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Compound of Interest

Compound Name: Angelol H

Cat. No.: B15594656

Angelol H: An In-depth Technical Overview

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 83247-73-8 Molecular Formula: C20H2407 Molecular Weight: 376.4 g/mol

Angelol H is a natural coumarin isolated from the roots of plants in the Angelica genus, notably
Angelica pubescens and Angelica sinensis.[1][2] First described in 1982, it is part of a larger
family of angelol-type coumarins that have garnered interest for their potential biological
activities.[1] While specific research on Angelol H is limited, studies on related compounds and
extracts from its source plants suggest potential therapeutic applications, including anti-
inflammatory, antioxidant, and anti-cancer effects.[3][4] This guide provides a comprehensive
summary of the available technical information for Angelol H and related compounds.

Physicochemical Properties

Quantitative data for Angelol H is sparse in publicly accessible literature. The following table
summarizes the available predicted and reported physicochemical properties.
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Property Value Source
Molecular Formula C20H2407 [1]
Molecular Weight 376.4 g/mol [1][5]
CAS Number 83247-73-8 [1]
Boiling Point (Predicted) 579.1 £50.0 °C [4]
Density (Predicted) 1.258 + 0.06 g/cm?3 [4]

pKa (Predicted) 13.49 £ 0.20 [4]

Biological Activities and Potential Mechanisms of
Action

Direct experimental data on the biological activity of Angelol H is not extensively available.
However, research on closely related angelol-type coumarins and extracts from Angelica
species provides insights into its potential pharmacological profile. The primary areas of
investigation for these related compounds include anti-inflammatory, anti-cancer, and
neuroprotective effects.

Anti-Inflammatory and Antioxidant Activity

Extracts from Angelica species, rich in coumarins, have demonstrated anti-inflammatory
properties. These effects are often attributed to the modulation of key inflammatory signaling
pathways. While a specific pathway for Angelol H has not been elucidated, a plausible
mechanism, based on related compounds, involves the inhibition of pro-inflammatory
mediators.

A proposed general workflow for investigating the anti-inflammatory effects of a compound like
Angelol H is depicted below.
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Caption: General workflow for in vitro anti-inflammatory screening.

Anti-Cancer Activity

A related compound, Angelol A, has been shown to possess anti-metastatic and anti-
angiogenic properties in human cervical carcinoma cells. This activity is mediated through the
modulation of the ERK/miR-29a-3p signaling axis, which in turn targets MMP2 and VEGFA, key
proteins involved in cancer cell invasion and blood vessel formation. Given the structural
similarity, it is plausible that Angelol H may exert similar effects, though this requires
experimental verification.

The signaling pathway implicated for the related compound Angelol A is illustrated below.
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Caption: Signaling pathway for the anti-cancer effects of Angelol A.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Angelol H are not available in
the current literature. However, based on studies of similar natural products, standard
methodologies would be employed.

Isolation and Characterization

The original isolation of Angelol H was reported by Baba et al. in 1982 from the roots of
Angelica pubescens.[1] A general procedure for the isolation of coumarins from plant material

involves:
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o Extraction: The dried and powdered plant material is typically extracted with a series of
solvents of increasing polarity, such as n-hexane, ethyl acetate, and methanol.

o Fractionation: The crude extracts are then subjected to column chromatography over silica
gel, eluting with a gradient of solvents (e.g., n-hexane/ethyl acetate) to separate fractions
based on polarity.

 Purification: Fractions containing the compounds of interest are further purified using
techniques like preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

» Structure Elucidation: The structure of the isolated compound is determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY,
HMQC, HMBC), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet (UV) spectroscopy.
The stereochemistry is often determined by X-ray crystallography or Circular Dichroism (CD).

In Vitro Cytotoxicity Assay

To assess the potential anti-cancer activity of Angelol H, a standard cytotoxicity assay such as
the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay would be
performed.

Cell Culture: Cancer cell lines of interest are cultured in appropriate media and conditions.

o Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to
adhere overnight.

o Treatment: The cells are then treated with various concentrations of Angelol H for a
specified period (e.g., 24, 48, 72 hours).

o MTT Addition: After the treatment period, MTT solution is added to each well, and the plates
are incubated to allow for the formation of formazan crystals by viable cells.

e Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

o Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570
nm) using a microplate reader. The cell viability is calculated as a percentage of the
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untreated control, and the 1Cso (half-maximal inhibitory concentration) can be determined.

Conclusion

Angelol H is a natural coumarin with a defined chemical structure but limited characterization
of its biological activities. Based on the pharmacological profile of related compounds from the
Angelica genus, Angelol H holds potential for further investigation as an anti-inflammatory,
anti-cancer, or neuroprotective agent. Future research should focus on the specific in vitro and
in vivo evaluation of Angelol H to elucidate its mechanisms of action and therapeutic potential.
The experimental frameworks and potential signaling pathways outlined in this guide, drawn
from studies on analogous molecules, provide a foundational basis for such future
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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